Cas no 681274-23-7 (2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one)

• Product Name: 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• CAS No: 681274-23-7
• MF: C₂₅H₂₁BrN₂OS
• MW: 477.416043996811
• CID: 6259904
• PubChem ID: 5222683
• Update Time: 2025-05-30

2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• Oprea1_175320
• 2-({1-[(4-bromophenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• F0545-0109
• 2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-1-(indolin-1-yl)ethanone
• 681274-23-7
• AKOS024582439
• 2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone

• Inchi： 1S/C25H21BrN2OS/c26-20-11-9-18(10-12-20)15-27-16-24(21-6-2-4-8-23(21)27)30-17-25(29)28-14-13-19-5-1-3-7-22(19)28/h1-12,16H,13-15,17H2
• InChI Key： KAIPIIGIORZKFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)SCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 476.05580g/mol
• Monoisotopic Mass: 476.05580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one

Introduction to 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 681274-23-7, specifically named as 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure, characterized by its dual indole scaffold and sulfanyl linkage, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of a brominated phenyl group and the strategic arrangement of indole rings contribute to its unique chemical properties, making it a subject of intense research interest.

In the realm of chemical biology, such compounds are often explored for their ability to modulate biological pathways and interact with target proteins. The indole moiety, known for its prevalence in bioactive molecules, plays a crucial role in mediating interactions with biological systems. Specifically, the 2-(3-indolylsulfanyl)ethyl moiety in this compound suggests a potential for binding to enzymes or receptors involved in critical cellular processes. This feature is particularly compelling given the growing body of evidence highlighting the importance of indole derivatives in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. The bromophenyl group at the 4-position adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule. This structural characteristic is often exploited to enhance binding interactions or modulate metabolic stability, key considerations in drug design.

The synthesis and characterization of 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one have been subjects of detailed studies, aiming to optimize its pharmacological profile. Researchers have employed various synthetic strategies to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on robust samples. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in confirming the structural integrity of this compound.

One of the most intriguing aspects of this molecule is its potential role as a scaffold for further derivatization. The dual indole system provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, introducing variations at the sulfanyl group or altering the substitution pattern on the indole rings could lead to compounds with enhanced efficacy or selectivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in understanding how changes in molecular structure influence biological outcomes.

Current research in this area is particularly focused on exploring the compound's potential as an inhibitor or modulator of key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration. The indole derivatives are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. By leveraging these properties, compounds like 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one hold promise for developing novel therapeutic strategies.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates. Predictive models can analyze large datasets to identify molecular features that correlate with biological activity, guiding synthetic efforts towards more effective molecules. This approach has been particularly valuable in assessing the potential interactions between 2-(3-indolylsulfanyl)ethyl groups and target proteins, providing insights into possible mechanisms of action.

In conclusion, 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(2,3-dihydro-1H-indol-1-y]ethanone (CAS no 681274237) stands as a testament to the ingenuity of modern chemical biology. Its complex structure and multifaceted interactions make it a valuable tool for researchers seeking to develop innovative treatments for various diseases. As our understanding of molecular mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical development.